Cas no 2034290-53-2 (N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide)

• Product Name: N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide
• CAS No: 2034290-53-2
• MF: C₁₇H₁₄N₆OS
• MW: 350.397660732269
• CID: 6510753
• PubChem ID: 119102692
• Update Time: 2025-05-28

N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide
• N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzo[d]thiazole-6-carboxamide
• AKOS026694885
• N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}-1,3-benzothiazole-6-carboxamide
• F6525-1347
• N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]-1,3-benzothiazole-6-carboxamide
• 2034290-53-2

• Inchi： 1S/C17H14N6OS/c24-17(12-1-2-14-16(9-12)25-11-21-14)20-6-8-23-7-3-13(22-23)15-10-18-4-5-19-15/h1-5,7,9-11H,6,8H2,(H,20,24)
• InChI Key： RFZWSOHOSPPQNI-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(NCCN1C=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 350.09498026g/mol
• Monoisotopic Mass: 350.09498026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 114Ų

Additional information on N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide

Comprehensive Overview of N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034290-53-2)

In the rapidly evolving field of medicinal chemistry, N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide (CAS No. 2034290-53-2) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This benzothiazole-based derivative combines a pyrazine and pyrazole moiety, making it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential role in targeting protein kinases and modulating cellular signaling pathways, which are hot topics in oncology and neurodegenerative disease research.

The molecular structure of N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide features a benzothiazole core linked to a pyrazine-substituted pyrazole via an ethyl spacer. This design enhances its binding affinity to specific biological targets, a key consideration in modern drug design. Recent studies have highlighted its potential as a small-molecule inhibitor, particularly in the context of kinase inhibition, a trending area in precision medicine. Users searching for "kinase inhibitors 2023" or "benzothiazole derivatives in drug discovery" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, the preparation of CAS No. 2034290-53-2 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods align with current green chemistry initiatives, addressing the growing demand for sustainable synthetic approaches. The compound's physicochemical properties, such as its moderate logP value and hydrogen bonding capacity, make it suitable for further optimization in drug development pipelines.

In biological evaluations, preliminary data suggests that N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide exhibits interesting pharmacokinetic profiles, including reasonable metabolic stability and membrane permeability. These characteristics are crucial for researchers investigating "blood-brain barrier penetration" or "oral bioavailability enhancement," which are among the most searched terms in pharmaceutical development forums.

The potential applications of this compound extend beyond traditional small-molecule therapies. With the rising interest in targeted protein degradation (PROTACs) and molecular glues, the pyrazine-pyrazole scaffold in CAS 2034290-53-2 could serve as a valuable warhead or linker component. This aligns perfectly with current industry trends toward next-generation therapeutic modalities.

Quality control and analytical characterization of N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide typically employ advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for researchers who frequently search for "compound purity standards" or "analytical method validation" in their work.

As the pharmaceutical industry continues to explore novel chemical spaces, CAS No. 2034290-53-2 represents an excellent example of how heterocyclic chemistry can yield compounds with diverse biological activities. Its structure-activity relationship (SAR) profile offers numerous opportunities for medicinal chemistry optimization, particularly for researchers interested in "fragment-based drug design" or "scaffold hopping strategies."

The future research directions for this compound may include detailed in vitro and in vivo pharmacological studies, as well as further exploration of its target engagement mechanisms. With the growing emphasis on personalized medicine and translational research, N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}-1,3-benzothiazole-6-carboxamide could potentially address unmet medical needs in various therapeutic areas.

In conclusion, CAS 2034290-53-2 stands as a compelling subject for both academic and industrial research, combining innovative chemical architecture with promising biological potential. Its study contributes to the broader understanding of heterocyclic compounds in medicinal chemistry while addressing current research priorities in drug discovery and development.